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An Application Guide to Sulfonic Acid-Based Biological Buffers: Featuring 2-
(Dimethylamino)ethanesulfonic acid (DMES) and the Widely Used 2-(N-

morpholino)ethanesulfonic acid (MES)

Authored by a Senior Application Scientist
This document provides a comprehensive guide to understanding and utilizing sulfonic acid-

based biological buffers, with a specific focus on 2-(Dimethylamino)ethanesulfonic acid
(DMES) and a detailed protocol for the well-characterized and commonly used 2-(N-

morpholino)ethanesulfonic acid (MES). This guide is intended for researchers, scientists, and

drug development professionals who require precise pH control in their experimental systems.

Introduction to Sulfonic Acid Buffers in Biological
Research
Maintaining a stable pH is critical for the success of most biological experiments. The choice of

buffering agent can significantly impact experimental outcomes by affecting protein stability,
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enzyme activity, and cellular integrity. "Good's buffers," a series of zwitterionic buffers

developed by Dr. Norman Good and colleagues, are widely favored in life science research due

to their chemical stability, low interference with biological processes, and minimal light

absorbance in the UV-visible range.[1] Many of these buffers, including the subject of this

guide, are based on a sulfonic acid moiety.

Characterization of 2-
(Dimethylamino)ethanesulfonic acid (DMES)
2-(Dimethylamino)ethanesulfonic acid, also known as N,N-dimethyltaurine, is a sulfonic acid

derivative with the chemical formula C4H11NO3S.[2][3] While it shares structural similarities

with common biological buffers, it is not as widely documented or utilized in standard laboratory

protocols. The available physicochemical properties are summarized below.

Property Value Source

CAS Number 637-95-6 [2][3]

Molecular Weight 153.20 g/mol [3][4]

Chemical Formula C4H11NO3S [2][3]

Physical Form Solid

Melting Point 315-316 °C [2][5]

Predicted pKa 0.56 ± 0.50 [2][5]

A Note on the Predicted pKa: The predicted pKa value of approximately 0.56 for DMES is

exceptionally low for a biological buffer.[2][5] Biological buffers are typically selected to have a

pKa value within the physiological pH range (generally 6.0 to 8.0) to provide effective buffering

capacity.[1][6] A pKa of 0.56 suggests that DMES would only be an effective buffer at a very

acidic pH, which is outside the optimal range for most biological reactions. This may explain the

limited information available regarding its use as a biological buffer.

Given the scarcity of established protocols for DMES in biological applications, we will now

focus on a closely related and extensively validated sulfonic acid buffer: 2-(N-
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morpholino)ethanesulfonic acid (MES). The principles and procedures outlined for MES can

serve as a robust guide for working with sulfonic acid-based buffers in general.

In-Depth Guide to 2-(N-morpholino)ethanesulfonic
acid (MES) Buffer
MES is a zwitterionic buffer that is widely used in biochemistry, molecular biology, and cell

culture.[7][8] Its pKa of 6.15 at 25°C makes it an excellent choice for applications requiring a

stable pH in the range of 5.5 to 6.7.[7]

Key Properties and Advantages of MES Buffer
Property Value Source

CAS Number 4432-31-9 [7]

Molecular Weight 195.24 g/mol [7]

pKa (25°C) 6.15 [7]

Effective Buffering Range pH 5.5 - 6.7 [7][9]

Key Advantages:

Minimal Metal Ion Binding: MES does not form significant complexes with most metal ions,

making it suitable for studies involving metalloenzymes.[10]

Low UV Absorbance: It has minimal absorbance in the UV spectrum, which is advantageous

for spectrophotometric assays.[8]

Biological Inertness: MES is generally considered to be biologically inert and does not get

metabolized by cells.[10][11]

High Water Solubility: It is highly soluble in water, facilitating the preparation of concentrated

stock solutions.[1]

Applications of MES Buffer
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MES buffer is a versatile tool for a wide range of applications in research and drug

development:

Biochemical Assays: Ideal for enzyme kinetics studies and protein purification where a stable

pH in the acidic to neutral range is required.[7][8]

Electrophoresis: Commonly used as a running buffer in various forms of electrophoresis,

including SDS-PAGE, for the separation of proteins and nucleic acids.[7][8][12]

Cell Culture: Utilized in some cell culture media to maintain a stable physiological pH, which

is crucial for optimal cell growth and function.[8][12]

Pharmaceutical Formulation: Employed in drug formulation studies to assess the stability of

active pharmaceutical ingredients under different pH conditions.[7][8]

Plant Biology: Used in hydroponic systems and plant tissue culture media to stabilize the pH

of nutrient solutions.[8][11][12]

Standard Operating Procedure for MES Buffer
Preparation
This section provides a detailed protocol for the preparation of a 0.5 M MES stock solution and

subsequent working solutions.

Materials and Equipment
2-(N-morpholino)ethanesulfonic acid (MES), free acid form (Molecular Weight: 195.24 g/mol

)

Sodium hydroxide (NaOH), 10 N solution

Deionized, nuclease-free water

Calibrated pH meter

Magnetic stirrer and stir bar

Graduated cylinders and beakers

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.hopaxfc.com/en/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.hopaxfc.com/en/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://www.yacooscience.com/blog/applications-and-preparation-of-mops-and-mes-buffer_b52
https://www.hopaxfc.com/en/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://www.yacooscience.com/blog/applications-and-preparation-of-mops-and-mes-buffer_b52
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.hopaxfc.com/en/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://www.hopaxfc.com/en/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://pubmed.ncbi.nlm.nih.gov/11539688/
https://www.yacooscience.com/blog/applications-and-preparation-of-mops-and-mes-buffer_b52
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.22 µm sterile filter unit

Sterile storage bottles

Workflow for MES Buffer Preparation

Preparation of 0.5 M MES Stock Solution Preparation of Working Solution (e.g., 50 mM)

Weigh 97.62 g of MES free acid Dissolve in 800 mL of deionized water Adjust pH with 10 N NaOH Bring volume to 1 L with deionized water Sterilize by filtration (0.22 µm) Store at 4°C Dilute 0.5 M stock solution Verify pH of working solution Store at 4°C

Click to download full resolution via product page

Caption: Workflow for preparing MES buffer stock and working solutions.

Step-by-Step Protocol for 1 L of 0.5 M MES Stock
Solution (pH 6.1)

Weighing the MES Powder: Accurately weigh 97.62 g of MES free acid powder and transfer

it to a 1 L beaker.

Dissolving the MES: Add approximately 800 mL of deionized water to the beaker. Place a

magnetic stir bar in the beaker and stir the solution on a magnetic stirrer until the MES

powder is completely dissolved.[7]

pH Adjustment: Calibrate your pH meter according to the manufacturer's instructions. Slowly

add 10 N NaOH dropwise to the MES solution while continuously stirring and monitoring the

pH. Continue adding NaOH until the desired pH of 6.1 is reached and stable.

Final Volume Adjustment: Once the target pH is achieved, transfer the solution to a 1 L

graduated cylinder. Add deionized water to bring the final volume to exactly 1 L.

Sterilization: For applications requiring sterility, pass the buffer solution through a 0.22 µm

filter into a sterile storage bottle.[7]

Storage: Store the 0.5 M MES stock solution at 4°C.[7]
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Preparation of a 50 mM MES Working Solution
To prepare 100 mL of a 50 mM MES working solution from the 0.5 M stock solution, use the

following dilution calculation:

M1V1 = M2V2

(0.5 M) * V1 = (0.05 M) * (100 mL)

V1 = 10 mL

Combine 10 mL of the 0.5 M MES stock solution with 90 mL of deionized water. It is good

practice to re-verify the pH of the final working solution.

Stability and Storage of MES Buffer
Proper storage is crucial to maintain the integrity and performance of your MES buffer.

Stock Solutions: When stored at 4°C and protected from light, MES buffer solutions are

generally stable for several months.[7][13]

Powder Form: The solid form of MES should be stored in a cool, dry place, away from direct

light.

Visual Inspection: Before use, always inspect the buffer solution for any signs of microbial

growth, precipitation, or discoloration.[7] A faint yellowing of aged or autoclaved MES

solutions has been reported; while this may not affect the pH, it is best practice to use a

freshly prepared, clear solution for critical applications.[13] Autoclaving is not always

recommended as it can cause this discoloration.[13]

Potential Considerations and Limitations
Temperature Dependence of pKa: The pKa of MES, like most buffers, is dependent on

temperature. The change in pKa per degree Celsius (d(pKa)/dT) should be considered when

working at temperatures other than 25°C.[14]

Concentration Effects: The pH of the buffer can also be influenced by its concentration.[15]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://rucforsk.ruc.dk/ws/files/64240902/Buffer_Solutions_in_Drug_Formulation_and_Processing_2nd_revision.pdf
https://www.reachdevices.com/Protein/BiologicalBuffers.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607352?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity in Plants: While generally non-toxic, high concentrations of MES (above 10 mM) can

be toxic to some plant species.[12]

Conclusion
While 2-(Dimethylamino)ethanesulfonic acid (DMES) is not a commonly used biological

buffer, likely due to its very low predicted pKa, the principles of sulfonic acid-based buffers are

well-represented by the widely adopted 2-(N-morpholino)ethanesulfonic acid (MES). MES

provides reliable and stable pH control in the slightly acidic range, making it an invaluable tool

for a multitude of applications in research and development. By following the detailed protocols

and considering the key characteristics outlined in this guide, researchers can confidently

employ MES buffer to ensure the reproducibility and accuracy of their experimental results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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